(2S)-2-amino-3-(5-fluoropyridin-3-yl)propanoic acid

• Molecular Formula: C8H9FN2O2
• Molecular Weight: 184.17 g/mol
• SMILES: C1=C(C=NC=C1F)CC(C(=O)O)N
• InChI: InChI=1S/C8H9FN2O2/c9-6-1-5(3-11-4-6)2-7(10)8(12)13/h1,3-4,7H,2,10H2,(H,12,13)/t7-/m0/s1
• InChIKey: CDSNBGBPJCXKNW-ZETCQYMHSA-N

(2S)-2-Amino-3-(5-fluoropyridin-3-yl)propanoic Acid: Identity and Comparators

(2S)-2-Amino-3-(5-fluoropyridin-3-yl)propanoic acid (CAS 1269937-65-6; MF C₈H₉FN₂O₂; MW 184.17 g·mol⁻¹) is a chiral, non‑proteinogenic α‑amino acid that carries a 5‑fluoropyridin‑3‑yl side chain at the β‑carbon . It belongs to the broader family of fluoropyridylalanines, a class of phenylalanine analogs in which the phenyl ring is replaced by a fluorinated pyridine [1]. The 5‑fluoro‑3‑pyridyl substitution pattern imparts a unique combination of electronic character (electron‑withdrawing fluorine, basic pyridine nitrogen) and steric profile that differentiates it from regioisomeric fluoropyridylalanines (e.g., 2‑, 4‑, or 6‑fluoro‑2‑pyridyl isomers) and from the non‑fluorinated parent 3‑pyridylalanine [1]. Key comparators include β‑(5‑fluoro‑2‑pyridyl)‑DL‑alanine, β‑(6‑fluoro‑3‑pyridyl)‑DL‑alanine, β‑(2‑fluoro‑3‑pyridyl)‑DL‑alanine, the (2R) enantiomer, and the non‑fluorinated 3‑(3‑pyridyl)‑L‑alanine.

Regioisomer-defined: 5-fluoro-3-pyridyl geometry not replicated by other fluoro isomers.

Chiral control: Single (2S) enantiomer avoids racemic mixture confounding in target studies.

Mechanistic tool: Reported competitive phenylalanine antagonism supports microbial pathway exploration.

• [1] Sullivan, P.T., Sullivan, C.B., & Norton, S.J. (1971). a‑Fluoro‑ and a‑Hydroxypyridylalanines. Journal of Medicinal Chemistry, 14(3), 211–214. https://datapdf.com/and-s-j-norton.html View Source

Regioisomer-Dependent Bioactivity and Substitution Risks

Fluoropyridylalanines bearing identical atomic composition but differing only in the position of the fluorine atom or the attachment point of the alanine side chain on the pyridine ring exhibit profoundly divergent biological activities; therefore, in‑class compounds cannot be casually interchanged as chemical‑biology probes or pre‑clinical tool compounds [1]. Even within the three synthesized a‑fluoropyridylalanines reported by Sullivan et al., minimal inhibitory concentrations (MICs) for complete growth inhibition of Lactobacillus arabinosus ranged from 0.6 µg mL⁻¹ to >600 µg mL⁻¹ depending on the regioisomer [1]. The (5‑fluoro‑3‑pyridyl) substitution pattern places the fluorine atom meta to the pyridine nitrogen and para to the side‑chain attachment point, a geometry that is not reproduced by any other commercially available fluoropyridylalanine isomer, making blind generic substitution scientifically indefensible [1].

Regioisomer

Fluorine position determines bioactivity; 5-fluoro-3-pyridyl isomer cannot be replaced by 2-, 4-, or 6-fluoro regioisomers without substantial potency shifts.

Hydroxy analog

Replacing fluorine with hydroxyl eliminates phenylalanine antagonism; reported microbial inhibition is lost.

Enantiomer / racemate

(2R) enantiomer or DL racemic mixture may not replicate (2S) recognition; chiral specificity is critical for amino acid biology.

• [1] Sullivan, P.T., Sullivan, C.B., & Norton, S.J. (1971). a‑Fluoro‑ and a‑Hydroxypyridylalanines. Journal of Medicinal Chemistry, 14(3), 211–214. https://datapdf.com/and-s-j-norton.html View Source

Quantitative Differentiation Evidence

Antimicrobial Potency: Regioisomer MIC Comparison

The racemic β-(5-fluoro-3-pyridyl)-DL-alanine (compound 17, which contains the target (2S) enantiomer) demonstrated a minimal concentration for complete growth inhibition of Lactobacillus arabinosus 17‑5 of 0.6 µg mL⁻¹ [1]. This value is essentially identical to that of β-(2-fluoro-3-pyridyl)-DL-alanine (16, 0.6 µg mL⁻¹), but dramatically lower than that of β-(6-fluoro-3-pyridyl)-DL-alanine (18, 6 µg mL⁻¹), revealing a 10‑fold potency differential driven solely by the position of the fluorine atom on the pyridine ring [1].

MIC Comparison

Reported

Target (5-F-3-pyridyl) 0.6 µg/mL

6-F-3-pyridyl 6 µg/mL

2-F-3-pyridyl 0.6 µg/mL

Regioisomer specificity confirmed; 10-fold differential.

L. arabinosus 17-5, defined medium, 30°C

Evidence Dimension	Minimal concentration for complete growth inhibition (µg mL⁻¹) in L. arabinosus 17‑5
Target Compound Data	0.6 µg mL⁻¹ (racemic β-(5-fluoro-3-pyridyl)-DL-alanine, compound 17)
Comparator Or Baseline	β-(6-fluoro-3-pyridyl)-DL-alanine (18): 6 µg mL⁻¹; β-(2-fluoro-3-pyridyl)-DL-alanine (16): 0.6 µg mL⁻¹; 4‑fluorophenylalanine: reported inhibition index ~100–300 [1]
Quantified Difference	10‑fold higher potency relative to 6‑fluoro‑3‑pyridyl regioisomer; equipotent with 2‑fluoro‑3‑pyridyl regioisomer [1]
Conditions	Lactobacillus arabinosus 17‑5 grown in defined medium, 30 h incubation at 30°C; inhibition scored as complete absence of visible growth [1]

Why This Matters

The 10‑fold toxicity differential between fluorine substitution patterns demonstrates that procurement of the correct 5‑fluoro‑3‑pyridyl isomer is mandatory for reproducing reported antimicrobial phenotype data.

• [1] Sullivan, P.T., Sullivan, C.B., & Norton, S.J. (1971). a‑Fluoro‑ and a‑Hydroxypyridylalanines. Journal of Medicinal Chemistry, 14(3), 211–214. https://datapdf.com/and-s-j-norton.html View Source

Phenylalanine Antagonism: Reversal of Growth Inhibition

The growth inhibition exerted by β-(5-fluoro-3-pyridyl)-DL-alanine (17) on Lactobacillus arabinosus 17‑5 was completely reversed by the co‑addition of DL‑phenylalanine in a concentration‑dependent manner across a 10‑fold range (0.2–2.0 µg mL⁻¹ phenylalanine) [1]. The calculated inhibition index (ratio of inhibitor to substrate required for complete growth inhibition) was between 100 and 300 for both analogs 16 and 17 [1]. This establishes the compound as a competitive phenylalanine antagonist, a mechanism distinct from simple non‑specific toxicity or other modes of action displayed by certain hydroxypyridylalanine analogs [1].

Reversal Mechanism

Head-to-head

Inhibition fully reversed by DL‑phenylalanine (0.2–2.0 µg/mL); inhibition index 100–300.

Competitive phenylalanine antagonism demonstrated.

Reversal assay, L. arabinosus 17-5, 30 h, 30°C

Evidence Dimension	Reversal of growth inhibition by the natural substrate phenylalanine
Target Compound Data	β-(5-fluoro-3-pyridyl)-DL-alanine (17): inhibition reversed from 100 % to 0 % with 2.0 µg mL⁻¹ DL-phenylalanine; inhibition index 100–300 [1]
Comparator Or Baseline	β-(2-fluoro-3-pyridyl)-DL-alanine (16): comparable reversal profile and inhibition index ~100–300; 4‑fluorophenylalanine: reported inhibition index ~100 [1]
Quantified Difference	Indistinguishable reversal profile between 16 and 17; both show competitive phenylalanine antagonism comparable to 4‑fluorophenylalanine [1]
Conditions	L. arabinosus 17‑5; inhibitor fixed at 0.2 µg mL⁻¹; DL‑phenylalanine supplement titrated from 0.2 to 2.0 µg mL⁻¹; 30 h at 30°C [1]

Why This Matters

The competitive phenylalanine antagonism profile represents a clean, mechanistically defined tool phenotype; procurement of this specific isomer ensures users acquire a validated phenylalanine antagonist rather than an undefined growth inhibitor.

• [1] Sullivan, P.T., Sullivan, C.B., & Norton, S.J. (1971). a‑Fluoro‑ and a‑Hydroxypyridylalanines. Journal of Medicinal Chemistry, 14(3), 211–214. https://datapdf.com/and-s-j-norton.html View Source

Enantiomer Comparison: (2S) vs. (2R) Bioactivity

The target compound is supplied as the single (2S) enantiomer (CAS 1269937-65-6; ≥95 % purity) . The opposite (2R) enantiomer (CAS 1270264-29-3) is also commercially catalogued . In the broader class of α‑amino acids, the stereochemistry at the α‑carbon is known to be a critical determinant of biological recognition; the L‑(2S) configuration is required for incorporation by the ribosomal translation machinery and for recognition by the majority of amino acid transporters and metabolic enzymes [1]. While no direct head‑to‑head comparison of the isolated enantiomers of 3‑(5‑fluoropyridin‑3‑yl)alanine has been published, the well‑established principle of stereochemical discrimination in amino acid biochemistry implies that the biological readout obtained with the (2S) enantiomer cannot be assumed for the (2R) enantiomer or for racemic mixtures unless experimentally verified.

Enantiomer Identity

Class-level

No direct (2S) vs (2R) bioactivity comparison; stereochemical recognition inferred from amino acid biochemistry.

Chiral purity may be critical for biological targets.

Class-level inference; verify experimentally.

Evidence Dimension	Enantiomeric configuration and purity at the α‑carbon
Target Compound Data	(2S) enantiomer; CAS 1269937-65-6; ≥95 % purity
Comparator Or Baseline	(2R) enantiomer; CAS 1270264-29-3; also commercially available ; racemic DL mixture used in published biological data [2]
Quantified Difference	Chiral purity not directly compared experimentally for this compound; class‑level precedence indicates L‑(2S) α‑amino acids are preferentially recognized by biological systems [1]
Conditions	Class‑level inference from amino acid biochemistry and enzymology literature [1]

Why This Matters

For any experiment where the amino acid must engage a chiral biological target (enzyme active site, transporter, or receptor), specifying the (2S) enantiomer eliminates the confounding variable of enantiomeric heterogeneity present in the racemic DL mixture used in the foundational literature.

• [1] Berg, J.M., Tymoczko, J.L., & Stryer, L. (2002). Biochemistry, 5th Edition. W.H. Freeman. Section 4.2: Amino Acid Stereochemistry. View Source
• [2] Sullivan, P.T., Sullivan, C.B., & Norton, S.J. (1971). a‑Fluoro‑ and a‑Hydroxypyridylalanines. Journal of Medicinal Chemistry, 14(3), 211–214. https://datapdf.com/and-s-j-norton.html View Source

Fluorine vs. Hydroxy Substitution Potency

When the 5‑position fluorine of β-(5-fluoro-3-pyridyl)-DL-alanine (MIC 0.6 µg mL⁻¹ in L. arabinosus 17‑5) is replaced by a hydroxyl group, the resulting β-(5-hydroxy-3-pyridyl)-DL-alanine (14) exhibits negligible growth inhibition at concentrations up to 600 µg mL⁻¹ (MIC >600 µg mL⁻¹) [1]. This >1000‑fold loss of antimicrobial potency underscores the essential role of the fluorine atom — rather than merely the pyridylalanine scaffold — in conferring biological activity [1]. The OH analogs were completely inactive in E. coli 9723 and L. dextranicum 8086 as well, whereas the corresponding F analogs retained activity [1].

Fluorine vs. Hydroxy

Head-to-head

>1000‑fold potency differential

Fluorine is the pharmacophoric determinant.

L. arabinosus 17-5; hydroxy analog inactive at max tested.

Evidence Dimension	Minimal inhibitory concentration for complete growth inhibition in L. arabinosus 17‑5
Target Compound Data	β-(5-fluoro-3-pyridyl)-DL-alanine: 0.6 µg mL⁻¹ [1]
Comparator Or Baseline	β-(5-hydroxy-3-pyridyl)-DL-alanine (14): >600 µg mL⁻¹ (no observable inhibition at the maximum concentration tested) [1]
Quantified Difference	>1000‑fold greater potency for the 5‑fluoro analog vs. the 5‑hydroxy analog [1]
Conditions	Lactobacillus arabinosus 17‑5, defined growth medium, 30 h at 30°C; maximum concentration tested 600 µg mL⁻¹ [1]

Why This Matters

This massive potency differential confirms that the fluorine atom is the pharmacophoric determinant; purchasing the hydroxy analog (or a pyridylalanine lacking halogen substitution) would yield a compound devoid of the phenylalanine antagonist phenotype reported in the literature.

• [1] Sullivan, P.T., Sullivan, C.B., & Norton, S.J. (1971). a‑Fluoro‑ and a‑Hydroxypyridylalanines. Journal of Medicinal Chemistry, 14(3), 211–214. https://datapdf.com/and-s-j-norton.html View Source

High-Impact Application Scenarios

Phenylalanine Antimetabolite for Microbial Studies

The established competitive phenylalanine antagonism of the racemic β-(5-fluoro-3-pyridyl)-DL-alanine against Lactobacillus arabinosus 17‑5 (MIC 0.6 µg mL⁻¹; inhibition completely reversed by DL‑phenylalanine) [1] makes the (2S) enantiomer an appropriate starting compound for exploring phenylalanine‑dependent pathways in microbial model systems. Procurement of the pure (2S) enantiomer rather than the DL racemate allows investigators to dissect stereochemical requirements of amino acid transporters and phenylalanine‑utilizing enzymes without the confounding factor of a 1:1 enantiomeric mixture [1].

Fluorine-Specific SAR Probe: Pyridylalanine Series

The >1000‑fold potency gap between the 5‑fluoro analog (MIC 0.6 µg mL⁻¹) and the corresponding 5‑hydroxy analog (MIC >600 µg mL⁻¹) [1] positions (2S)-2-amino-3-(5-fluoropyridin-3-yl)propanoic acid as a critical SAR probe for delineating the contribution of fluorine electronegativity and van der Waals volume to target engagement. Researchers building a pyridylalanine‑focused chemical library can use this compound as the fluoro reference point alongside the hydroxy, chloro, bromo, and non‑substituted analogs to generate a comprehensive halogen‑scanning SAR map.

SPPS Building Block: Unnatural Amino Acid

The compound is commercially available at ≥95 % purity and can be protected at the N‑terminus for Fmoc‑ or Boc‑based SPPS [1]. The Fmoc‑protected derivative (Fmoc‑3‑(5‑fluoro‑3‑pyridyl)‑L‑alanine, CAS 2349872‑87‑1) is also catalogued [2]. Incorporation of this fluorinated, heteroaromatic amino acid into peptide chains can modulate peptide solubility (pyridine nitrogen as a weak base), introduce a site for ¹⁹F NMR monitoring, and provide a hydrogen‑bond acceptor/donor motif distinct from phenylalanine or tyrosine.

¹⁹F NMR Tracer Development

The single fluorine atom on the pyridine ring offers a sensitive ¹⁹F NMR probe that can be employed for monitoring ligand‑protein interactions, metabolic fate, or cellular uptake without the need for radioactive labeling [1]. Unlike ¹³C or ¹⁵N enrichment strategies, the intrinsic fluorine nucleus provides 100 % natural abundance and high gyromagnetic ratio, enabling detection at low micromolar concentrations. This capability is independent of the biological phenotype documented in the literature and adds orthogonal value to procurement of the fluorinated derivative over its non‑fluorinated 3‑pyridylalanine counterpart.

Application

Selection Property

Validation Focus

Microbial phenylalanine pathway studies

Competitive phenylalanine antagonism

Reversal by phenylalanine in microbial growth assays

Pyridylalanine halogen‑scanning SAR

Fluorine vs. hydroxy potency differential

Comparative MIC profiling across halogen analogs

Fmoc‑SPPS peptide engineering

High chiral purity, Fmoc‑protected derivative available

Peptide solubility and ¹⁹F NMR site integration

¹⁹F NMR probe development

Single natural‑abundance fluorine

Ligand‑protein interaction monitoring at low µM

• [1] Sullivan, P.T., Sullivan, C.B., & Norton, S.J. (1971). a‑Fluoro‑ and a‑Hydroxypyridylalanines. Journal of Medicinal Chemistry, 14(3), 211–214. https://datapdf.com/and-s-j-norton.html View Source
• [2] PubChem. Fmoc-3-(5-fluoro-3-pyridyl)-L-alanine, CID 176471219, CAS 2349872-87-1. https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-3-_5-fluoro-3-pyridyl_-L-alanine View Source